5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide
Overview
Description
5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide is a chemical compound that has been studied for its potential use in scientific research. It is a furamide derivative that has shown promise in various applications, including as a potential therapeutic agent.
Mechanism of Action
The mechanism of action of 5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or signaling pathways that are involved in cancer cell growth or inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to have anti-inflammatory effects, potentially through the inhibition of certain cytokines or other inflammatory mediators. Additionally, it has been investigated for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide in lab experiments is its potential as a therapeutic agent for certain diseases. Additionally, its mechanism of action is not fully understood, making it an interesting compound to study. However, one limitation is that more research is needed to fully understand its effects and potential uses.
Future Directions
There are several potential future directions for research on 5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide. One area of interest is its potential as a therapeutic agent for cancer or other diseases. Additionally, further studies could investigate its mechanism of action and potential uses as an anti-inflammatory or neuroprotective agent. Finally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.
Scientific Research Applications
5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)-2-furamide has been studied for its potential use in scientific research. It has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer cells. Additionally, it has been investigated for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c1-12-4-6-15(10-14(12)3)18-8-9-19(26-18)20(23)21-17-11-16(22(24)25)7-5-13(17)2/h4-11H,1-3H3,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHTGSMKYIIKRFD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC=C(O2)C(=O)NC3=C(C=CC(=C3)[N+](=O)[O-])C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,4-dimethylphenyl)-N-(2-methyl-5-nitrophenyl)furan-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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